Cas no 73570-67-9 (P-Phenylenebis[(2-hydroxyethyl)dimethylammonium] dichloride)

• Product Name: P-Phenylenebis[(2-hydroxyethyl)dimethylammonium] dichloride
• CAS No: 73570-67-9
• MF: C₁₄H₂₆Cl₂N₂O₂
• MW: 325.274442195892
• CID: 573806
• Update Time: 2023-08-02

P-Phenylenebis[(2-hydroxyethyl)dimethylammonium] dichloride Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedimethanaminium,N,N'-bis(2-hydroxyethyl)-N,N,N',N'-tetramethyl-, dichloride (9CI)
• p-phenylenebis[(2-hydroxyethyl)dimethylammonium] dichloride
• 2-hydroxyethyl-[4-(2-hydroxyethyl-dimethyl-ammonio)phenyl]-dimethyl-ammonium dichloride
• p-Phenylenebis((2-hydroxyethyl)dimethylammonium) dichloride
• p-Phenylenebis[(2-hydroxyethyl)dimethylammonium]dichloride
• N~1~,N~4~-Bis(2-hydroxyethyl)-N~1~,N~1~,N~4~,N~4~-tetramethylbenzene-1,4-bis(aminium) dichloride
• P-Phenylenebis[(2-hydroxyethyl)dimethylammonium] dichloride

• Inchi： 1S/C14H26N2O2.2ClH/c1-15(2,9-11-17)13-5-7-14(8-6-13)16(3,4)10-12-18;;/h5-8,17-18H,9-12H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key： CJSMGFYWWBFTCN-UHFFFAOYSA-L
• SMILES： [Cl-].[Cl-].OCC[N+](C)(C)C1C=CC(=CC=1)[N+](C)(C)CCO

Computed Properties

• Exact Mass: 324.137
• Monoisotopic Mass: 324.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5